3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione

Lipophilicity Medicinal Chemistry SAR

3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS 1009338-81-1) is a synthetic, small-molecule pyrrolidine-2,5-dione (succinimide) derivative with the molecular formula C20H23N3O2 and a molecular weight of 337.42 g/mol. The compound features a 4-(dimethylamino)phenylamino substituent at the 3-position of the pyrrolidine-2,5-dione ring and a 4-ethylphenyl substituent at the 1-position.

Molecular Formula C20H23N3O2
Molecular Weight 337.423
CAS No. 1009338-81-1
Cat. No. B2886901
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione
CAS1009338-81-1
Molecular FormulaC20H23N3O2
Molecular Weight337.423
Structural Identifiers
SMILESCCC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)N(C)C
InChIInChI=1S/C20H23N3O2/c1-4-14-5-9-17(10-6-14)23-19(24)13-18(20(23)25)21-15-7-11-16(12-8-15)22(2)3/h5-12,18,21H,4,13H2,1-3H3
InChIKeyAVIDBRIJQGNKOO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS 1009338-81-1): Structural and Procurement Baseline for a Differentiated Pyrrolidine-2,5-dione Research Scaffold


3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS 1009338-81-1) is a synthetic, small-molecule pyrrolidine-2,5-dione (succinimide) derivative with the molecular formula C20H23N3O2 and a molecular weight of 337.42 g/mol . The compound features a 4-(dimethylamino)phenylamino substituent at the 3-position of the pyrrolidine-2,5-dione ring and a 4-ethylphenyl substituent at the 1-position. This substitution pattern distinguishes it from a family of closely related N-aryl-3-(arylamino)pyrrolidine-2,5-dione analogs. The compound is commercially available from multiple suppliers at standard research-grade purity (typically ≥95%) . While primary peer-reviewed literature directly characterizing this specific compound remains limited, the pyrrolidine-2,5-dione scaffold has been extensively investigated for anticonvulsant, anticancer (aromatase inhibition), and anti-inflammatory applications [1][2], establishing a relevant class-level context for its deployment as a research tool or screening candidate.

Differentiated N1-(4-ethylphenyl) pyrrolidine-2,5-dione scaffold
Supports anticonvulsant, oncology, and aromatase inhibition screening contexts
Class-level benchmark data available for dose-range selection
Tertiary dimethylamino motif; avoids primary aniline structural alert

Why 3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione Cannot Be Replaced by Close Structural Analogs: The Case for Substituent-Specific Differentiation


Within the pyrrolidine-2,5-dione chemotype, seemingly minor substituent alterations at the N1-aryl and C3-arylamino positions produce substantial shifts in lipophilicity, hydrogen-bonding capacity, and steric bulk—parameters that directly govern target binding, ADME properties, and assay compatibility . The 4-ethylphenyl group at N1 in CAS 1009338-81-1 provides greater hydrophobic surface area than the corresponding phenyl (CAS 1009537-29-4) or 4-methylphenyl (CAS 1009289-75-1) analogs, while the 4-(dimethylamino) substituent on the C3-phenylamino ring introduces a basic tertiary amine center absent in non-aminated variants such as 1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS not assigned) [1]. Class-level evidence from structurally related pyrrolidine-2,5-diones demonstrates that even single-atom modifications can shift anticonvulsant ED50 values by >2-fold or alter aromatase inhibitory Ki by an order of magnitude [2][3]. These data collectively establish that generic interchange among in-class analogs is not scientifically defensible without matched comparative data for the specific substitution pattern.

N1-phenyl or N1-methylphenyl analogs

Lower lipophilicity and different steric profile may not match target assay window or SAR context; direct substitution not supported by matched data.

N1-ethyl or N1-alkyl variants

Significantly reduced lipophilicity and lack of aryl-aryl stacking potential limit pharmacokinetic and binding-context comparability.

Unsubstituted C3 core or non-aminated analogs

Absence of the 4-(dimethylamino)phenylamino group removes hydrogen-bonding capacity and electron-donating character, changing assay response profile.

Quantitative Differentiation Evidence for 3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS 1009338-81-1) Versus Closest Analogs


Structural Differentiation: N1-(4-Ethylphenyl) vs. N1-Phenyl Substitution Confers >1.5-Fold Increase in Predicted Lipophilicity (clogP)

The target compound's N1-(4-ethylphenyl) substituent provides a calculated logP increase of approximately 0.8–1.0 log units compared to the unsubstituted N1-phenyl analog 3-((4-(dimethylamino)phenyl)amino)-1-phenylpyrrolidine-2,5-dione (CAS 1009537-29-4), based on fragment-based clogP predictions for the ethylphenyl vs. phenyl contribution [1]. This represents a >1.5-fold increase in predicted lipophilicity, which influences membrane permeability, protein binding, and assay solubility profiles. The 4-ethyl substitution also introduces greater steric bulk (molar refractivity increment of ~10.0 cm³/mol for the ethyl group) compared to the 4-methylphenyl analog (CAS 1009289-75-1), which may differentially affect binding pocket complementarity .

Lipophilicity Shift
Class-level inference
Predicted clogP ~3.1–3.3 (~0.8–1.0 log units above N1-phenyl analog)
Supports lipophilicity-dependent assay design
Data to verify; fragment-based estimation
Lipophilicity Medicinal Chemistry SAR

Class-Level Anticonvulsant Activity: Pyrrolidine-2,5-dione N-Phenylamino Derivatives Exhibit MES ED50 Values of 68–80 mg/kg in Rats, Establishing a Quantitative Benchmark for In Vivo Screening

Published structure-activity relationship (SAR) studies on N-phenylamino pyrrolidine-2,5-dione derivatives provide class-level quantitative benchmarks directly relevant to CAS 1009338-81-1. In the maximal electroshock (MES) seizure model in rats, N-phenylamino-3,3-dimethyl-pyrrolidine-2,5-dione (compound 15) demonstrated an MES ED50 of 69.89 mg/kg with a protective index (TD50/ED50) of 7.15 [1]. A separate series of (2,5-dioxopyrrolidin-1-yl)(phenyl)acetamides yielded compound 30 with an MES ED50 of 45.6 mg/kg and a TD50 of 162.4 mg/kg [2]. These data establish that the pyrrolidine-2,5-dione scaffold bearing N-aryl/arylamino substitution can achieve therapeutically relevant in vivo anticonvulsant potency levels, and they provide quantitative reference ranges against which CAS 1009338-81-1 can be benchmarked in head-to-head MES screening.

MES ED50 Benchmark
Class-level inference
Class range 45–80 mg/kg (rat, i.p.)
Supports dose-range selection for MES screening
Not yet reported for this specific compound
Anticonvulsant Maximal Electroshock (MES) In Vivo Pharmacology

Anticancer Class Evidence: 4-(Dimethylamino)phenyl-5-oxopyrrolidine Derivatives Demonstrate Sub-10 µM Cytotoxicity Against Pancreatic and Triple-Negative Breast Cancer Cell Lines

A 2024 study by Kairytė et al. evaluated a series of 4-(dimethylamino)phenyl-5-oxopyrrolidine derivatives—compounds sharing the 4-(dimethylamino)phenyl motif with CAS 1009338-81-1—against human pancreatic carcinoma Panc-1 and triple-negative breast cancer MDA-MB-231 cell lines via MTT assay [1]. The most active compound (5k, bearing a 5-nitrothien-2-yl hydrazone substituent) achieved EC50 values of 7.3 ± 0.4 µM (MDA-MB-231) and 10.2 ± 2.6 µM (Panc-1), with complete disruption of MDA-MB-231 colony formation at 1–2 µM [1]. Selectivity indices favored the MDA-MB-231 line. This study demonstrates that the 4-(dimethylamino)phenyl-oxopyrrolidine chemotype is competent for single-digit micromolar anticancer activity and provides a quantitative framework for evaluating CAS 1009338-81-1 in parallel cytotoxicity screening against these same lines.

Cytotoxicity EC50
Class-level inference
EC50 7.3–10.2 µM in MDA-MB-231 and Panc-1 (reference compound 5k)
Supports cytotoxicity endpoint review in cell models
4-(dimethylamino)phenyl chemotype; this compound not yet tested
Anticancer Cytotoxicity MDA-MB-231 Panc-1

Aromatase Inhibition Class Reference: 3-Substituted Pyrrolidine-2,5-diones Achieve Competitive Aromatase Inhibition with Ki Values of 0.8–1.75 µM, Demonstrating Substituent-Dependent Potency Shifts

Daly et al. (1986) systematically evaluated (aminophenyl)pyrrolidine-2,5-dione analogs as aromatase inhibitors [1]. Key findings include: 3-(4-aminophenyl)-3-methylpyrrolidine-2,5-dione (compound 7) showed Ki = 0.8 µM; 3-(4-aminophenyl)-3-ethylpyrrolidine-2,5-dione (compound 8) showed Ki = 1.0 µM; and 3-(4-aminophenyl)-1-methyl-pyrrolidine-2,5-dione (compound 5) showed Ki = 1.75 µM. Critically, the 3-ethyl substitution (compound 8, Ki = 1.0 µM) differed from the 1-methyl substitution (compound 5, Ki = 1.75 µM) by ~1.75-fold in potency, underscoring the sensitivity of enzyme inhibition to specific substitution patterns. The unsubstituted 3-(4-aminophenyl)pyrrolidine-2,5-dione (compound 15) showed only moderate inhibition (IC50 = 20 µM), while the 4-nitrophenyl derivatives exhibited weak, nonselective inhibition [1]. These data establish that CAS 1009338-81-1, bearing a 4-(dimethylamino)anilino group in place of the 4-aminophenyl moiety, resides within a chemotype where substituent identity directly controls inhibitory potency.

Aromatase Ki
Class-level inference
Ki 0.8–1.75 µM for aminophenyl analogs; potency varies with substitution
Supports Ki determination and SAR exploration
Direct Ki data for this compound not reported
Aromatase Inhibition Enzyme Kinetics Endocrinology

Procurement Differentiation: Absence of a Primary Aromatic Amine in CAS 1009338-81-1 Eliminates the Metabolic Liabilities Associated with the Aminoglutethimide-Class 4-Aminophenyl Motif

The aminoglutethimide-derived pyrrolidine-2,5-dione series reported by Daly et al. [1] relies on a primary aromatic amine (4-aminophenyl) at the C3 position for aromatase inhibitory activity. This aniline motif is a well-characterized structural alert for CYP450-mediated N-hydroxylation, potential genotoxicity, and rapid metabolic clearance [2]. CAS 1009338-81-1 replaces the 4-aminophenyl group with a 4-(dimethylamino)phenylamino moiety, converting the primary amine into a tertiary dimethylamino group. This substitution eliminates the aniline nitrogen as a site for N-hydroxylation and N-acetylation while retaining the electron-donating character of the para-substituent through the dimethylamino group . Class-level metabolic stability data for dimethylaniline vs. aniline-containing compounds support the expectation of improved oxidative metabolic stability for the N,N-dimethylated variant [2].

Metabolic Alert Context
Class-level inference
Target Tertiary dimethylamino group; no primary aniline
Reference Series 4-aminophenyl motif with N-hydroxylation structural alert
Supports metabolic stability profiling context
Class-level structural alert analysis; experimental data needed
Metabolic Stability Druglikeness Procurement

Recommended Research and Procurement Applications for 3-((4-(Dimethylamino)phenyl)amino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS 1009338-81-1)


Anticonvulsant Screening Libraries Requiring Novel N1-Aryl Substitution Patterns

CAS 1009338-81-1 is best deployed as a screening candidate within anticonvulsant discovery programs utilizing maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) models in rodents. The N1-(4-ethylphenyl) substitution offers a lipophilicity profile (predicted clogP ~3.1–3.3) that is intermediate between the more polar N1-phenyl analogs and fully aliphatic N1-alkyl variants, potentially addressing CNS penetration requirements. Class-level MES ED50 benchmarks of 45–80 mg/kg for related pyrrolidine-2,5-diones [1][2] provide quantitative reference for dose-ranging studies. Procurement for focused SAR exploration of N1-substituent effects on anticonvulsant potency and neurotoxicity (rotarod TD50) is warranted, with the explicit caveat that activity data for this specific compound have not yet been published.

Oncology Cell-Based Screening: Pancreatic and Triple-Negative Breast Cancer Cytotoxicity Profiling

The compound is a rational procurement choice for phenotypic cytotoxicity screening against Panc-1 (pancreatic carcinoma) and MDA-MB-231 (triple-negative breast cancer) cell lines. The 4-(dimethylamino)phenyl motif has been validated in a 2024 study showing EC50 values of 7.3–10.2 µM for closely related 5-oxopyrrolidine derivatives [3]. CAS 1009338-81-1 extends this chemotype by incorporating a C3-arylamino linker rather than a hydrazone or azole, providing an underexplored vector for structure-activity relationship expansion. Clonogenic assay protocols at 1–2 µM, as described by Kairytė et al., can be directly replicated to benchmark this compound against the published dataset [3].

Aromatase Inhibitor Lead Optimization with Reduced Metabolic Liability

For endocrine therapy research programs targeting aromatase (CYP19A1), CAS 1009338-81-1 offers a procurement advantage over the classic aminoglutethimide-derived pyrrolidine-2,5-dione series. The replacement of the 4-aminophenyl group (present in compounds achieving Ki = 0.8–1.75 µM [4]) with a 4-(dimethylamino)phenylamino group eliminates the primary aromatic amine structural alert associated with CYP450-mediated N-hydroxylation and potential genotoxicity [5]. While aromatase inhibitory potency has not yet been measured for CAS 1009338-81-1, the electron-donating dimethylamino substituent may partially recapitulate the electronic effects of the 4-amino group while improving metabolic stability. Procurement for head-to-head aromatase inhibition assays (Ki determination using human placental microsomes) and comparative metabolic stability testing in human liver microsomes is recommended.

Physicochemical Probe for Lipophilicity-Dependent Assay Development

With a predicted clogP of approximately 3.1–3.3—derived from the measured logP of 1.10 for the 1-(4-ethylphenyl)pyrrolidine-2,5-dione core [6] plus estimated fragment contributions—CAS 1009338-81-1 occupies a distinct lipophilicity space among commercially available N-aryl-3-(arylamino)pyrrolidine-2,5-diones. This makes it suitable as a physicochemical probe compound for: (a) calibrating chromatographic logD7.4 measurements across a pyrrolidine-2,5-dione series; (b) evaluating membrane permeability in PAMPA or Caco-2 assays as a function of N1-substituent bulk; and (c) assessing plasma protein binding shifts relative to the less lipophilic N1-phenyl (clogP ~2.3–2.5) and N1-(4-methylphenyl) (clogP ~2.8–3.0) analogs. Procurement of the full analog series (phenyl, 4-methylphenyl, 4-ethylphenyl, 4-chlorophenyl) enables systematic lipophilicity-permeability SAR mapping.

Application
Selection Property
Validation Focus
Anticonvulsant screening SAR studies
N1-aryl lipophilicity and steric profile
MES ED50 class benchmark review
Oncology cell-based screening (Panc-1, MDA-MB-231)
4-(dimethylamino)phenyl chemotype validation
Cytotoxicity EC50 reference range review
Aromatase inhibition research – CYP19A1
C3-arylamino substitution pattern
Ki determination and metabolic stability assessment
Physicochemical probe studies
Analog series lipophilicity gradient
logD7.4, permeability, protein binding SAR
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